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Compound of Interest

Compound Name: 3-Bromopropionyl chloride

Cat. No.: B108729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-Bromopropionyl chloride (CAS No. 15486-96-1), a crucial reagent in organic

synthesis and pharmaceutical development. The information is presented to assist researchers

and professionals in its safe handling, storage, and application.

Physical and Chemical Properties
3-Bromopropionyl chloride is a reactive acyl chloride used in various chemical

transformations. Its physical appearance and properties are critical for its proper use and

storage.

Appearance and Odor: 3-Bromopropionyl chloride is a liquid at room temperature.[1][2] Its

color is most frequently described as colorless to pale or clear yellow.[3][4][5] However, some

sources indicate a wider range, from colorless to red, orange, or green, which may depend on

purity and age.[2][6] It is reported to have a pungent odor.[3]

Quantitative Data Summary: The key physical and chemical data for 3-Bromopropionyl
chloride are summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Chemical Formula C₃H₄BrClO [3][4][6]

Molecular Weight 171.42 g/mol [4][6]

CAS Number 15486-96-1 [3][5][6]

Physical State Liquid [1][2]

Appearance
Colorless to pale

yellow/orange/green liquid
[2][3][5][6]

Boiling Point
55-57 °C at 17 mmHg131 °C

at 760 mmHg
[1][7][2]

Density 1.701 g/mL at 25 °C

Refractive Index 1.49 at 20 °C [4]

Flash Point 79 °C (174.2 °F) - closed cup [4]

Solubility
Soluble in organic solvents.

Reacts with water.
[3][4]

Purity >95% (Technical Grade) [2][6]

Storage Temperature 2-8°C (Refrigerator) [3][8]

Applications in Synthesis
While detailed experimental protocols are beyond the scope of this guide, it is important to note

the primary applications of 3-Bromopropionyl chloride. It serves as a key building block in

organic synthesis. For instance, it is used for the acylation of alcohols and amines to introduce

the 3-bromopropionyl group into molecules.[3] Specific applications include its reaction with

poly(ethylene glycol) methacrylate to create brominated polymers and its use in the synthesis

of bicyclic pyrimido[2,1-b][3][6]thiazines.[7] It has also been utilized in the preparation of

pharmaceutical intermediates like 1-chloro-4-bromo-2-butanone.[7]

Safety, Handling, and Storage Workflow
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Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling

3-Bromopropionyl chloride. It is classified as a corrosive substance that causes severe skin

burns and eye damage and may cause respiratory irritation.[3][9] The compound is also water-

reactive and combustible.[1]

The following diagram outlines the essential workflow for the safe handling and storage of this

reagent.
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Diagram 1: Safe Handling Workflow for 3-Bromopropionyl Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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